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Compound of Interest

Compound Name: 4-Bromo-2-nitrobenzoic acid

Cat. No.: B134218

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 4-Bromo-
2-nitrobenzoic acid. The information is intended for professionals in research and drug
development who may handle this compound. Adherence to these guidelines is crucial for
ensuring laboratory safety and maintaining the integrity of experimental work.

Chemical and Physical Properties

4-Bromo-2-nitrobenzoic acid is a substituted aromatic carboxylic acid. Its chemical structure,

featuring a bromine atom and a nitro group, dictates its reactivity and necessitates careful
handling.[1][2]
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Property Value Reference
CAS Number 99277-71-1 [3]
Molecular Formula C7H4BrNOa4 [4]
Molecular Weight 246.01 g/mol [3]
Light yellow to beige or brown
Appearance , _ [1][5]
crystalline solid/powder
Melting Point 165-169 °C [3]
Soluble in methanol, ethanol,
Solubility and acetone. Insoluble in [5]
water.
Store in a cool, dry, well-
ventilated place away from
Storage incompatible substances and [5]

sources of ignition. Keep

container tightly closed.

Hazard Identification and GHS Classification

4-Bromo-2-nitrobenzoic acid is classified as a hazardous substance. Understanding its

specific hazards is the first step toward safe handling.
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Hazard Class Category GHS Code Hazard Statement
Acute Toxicity, Oral 4 H302 Harmful if swallowed.
Skin

2 H315 Causes skin irritation.

Corrosion/Irritation

May cause an allergic

Skin Sensitization 1 H317 ] )
skin reaction.
Serious Eye Causes serious eye
o 2A H319 o
Damage/Eye Irritation irritation.
Specific Target Organ _
o i May cause respiratory
Toxicity — Single 3 H335 T
irritation.
Exposure
Hazardous to the ) )
_ _ Very toxic to aquatic
Aquatic Environment, 1 H400 i
ife.
Acute
Hazardous to the Very toxic to aquatic
Aquatic Environment, 1 H410 life with long lasting

Long-term

effects.

Signal Word: Warning

Hazard Pictograms:

e walt text

e lwialt text

wialt text

Experimental Protocols for Safe Handling

The following protocols are generalized for handling hazardous powdered chemicals like 4-

Bromo-2-nitrobenzoic acid in a research setting. Always consult your institution's specific
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safety guidelines and the most recent Safety Data Sheet (SDS) before beginning any work.

Personal Protective Equipment (PPE)

Adequate PPE is the first line of defense against chemical exposure.

PPE Item

Specification

Eye Protection

Safety glasses with side-shields or chemical
safety goggles conforming to EN166 (EU) or
NIOSH (US) standards.

Hand Protection

Chemically resistant gloves (e.g., nitrile)

inspected for integrity before each use.

Body Protection

A lab coat that fastens securely. Clothing that
fully covers the legs and closed-toe shoes are

mandatory.

Respiratory

A NIOSH-approved respirator may be necessary
if engineering controls are insufficient or during

spill cleanup.

Weighing and Handling Protocol

Handling of 4-Bromo-2-nitrobenzoic acid powder requires measures to prevent dust

inhalation and skin contact.

Objective: To safely weigh a specific amount of 4-Bromo-2-nitrobenzoic acid powder for

experimental use.

Methodology:

e Preparation: Designate a specific area for handling the powder, preferably within a certified

chemical fume hood. [6]Cover the work surface with absorbent bench paper. [7]2. Tare

Weighing:

o Place a labeled, clean, and dry container with a lid on the analytical balance and tare it.
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o Move the tared container to the chemical fume hood.

o Powder Transfer:

o Inside the fume hood, carefully transfer the approximate amount of 4-Bromo-2-
nitrobenzoic acid powder into the tared container using a clean spatula. [8] * Avoid
creating dust. Do not pour the powder directly from the main stock bottle. [7] * Securely
close the lid of the container with the powder.

e Final Weighing:
o Carefully transport the closed container back to the analytical balance.
o Record the weight of the powder.

e Adjusting the Amount: If more or less powder is needed, return the closed container to the
fume hood to make adjustments. Repeat the weighing process until the desired amount is
obtained. [8]6. Cleanup:

o Wipe down the spatula and any potentially contaminated surfaces within the fume hood
with a damp cloth or towel.

o Dispose of all contaminated materials (e.g., weigh paper, gloves, bench paper) in a
designated hazardous waste container.

o Thoroughly wash hands after removing gloves.

Dissolving Protocol

Objective: To safely dissolve a pre-weighed amount of 4-Bromo-2-nitrobenzoic acid.
Methodology:
e Solvent Addition:

o All dissolving procedures should be performed within a chemical fume hood.
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o Based on the desired concentration, calculate the required volume of the appropriate
solvent (e.g., methanol, ethanol, acetone).

o Slowly add the solvent to the container with the pre-weighed 4-Bromo-2-nitrobenzoic
acid.

 Dissolution:
o Gently swirl the container to aid dissolution. If necessary, use a magnetic stirrer.
o Keep the container closed as much as possible during this process.

o Storage of Solution:

o Clearly label the container with the chemical name, concentration, solvent, date, and
appropriate hazard warnings.

o Store the solution in a cool, dry, and well-ventilated area, away from incompatible
materials.

Biological Activity and Potential Signhaling Pathway
Interaction

4-Bromo-2-nitrobenzoic acid serves as a key intermediate in the synthesis of various
biologically active molecules. [2][9]Notably, it is a building block for Lonafarnib, a
farnesyltransferase inhibitor with anticancer properties. [5][10]Furthermore, derivatives of 4-
bromo-2-nitrobenzoic acid have been identified as inhibitors of Fibroblast Growth Factor
Receptor 1 (FGFR1), a key player in cell proliferation and survival. [5] Below is a conceptual
diagram illustrating the role of FGFRL1 in a signaling pathway and the potential impact of an
inhibitor derived from 4-Bromo-2-nitrobenzoic acid.
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Caption: FGFR1 signaling pathway and its inhibition.

Emergency Procedures

In the event of an emergency, prompt and appropriate action is critical.
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Emergency Situation

Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. If skin irritation or a rash
occurs, seek medical advice. Wash clothing

before reuse.

Inhalation

Remove the victim to fresh air and keep at rest
in a position comfortable for breathing. If not

breathing, give artificial respiration. If breathing
is difficult, give oxygen. Call a poison center or

doctor if you feel unwell.

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water. Call a poison center or doctor

if you feel unwell.

Spill

Evacuate the area. Wear appropriate PPE,
including respiratory protection. Avoid dust
formation. Sweep up the spilled solid and place
it in a suitable, closed container for disposal.
Prevent the spill from entering drains. Ventilate

the area after cleanup is complete.

Disposal Considerations

All waste containing 4-Bromo-2-nitrobenzoic acid must be treated as hazardous waste.

» Dispose of unwanted chemicals and contaminated materials in accordance with local,

regional, and national regulations.

e Do not dispose of this chemical down the drain or in the regular trash.
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e Use a licensed professional waste disposal service to dispose of this material.

Logical Workflow for Safe Handling

The following diagram outlines the logical steps for safely handling 4-Bromo-2-nitrobenzoic

acid in a laboratory setting.
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Caption: Logical workflow for handling 4-Bromo-2-nitrobenzoic acid.
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This technical guide is intended to supplement, not replace, formal safety training and
institutional protocols. Always prioritize safety and consult with your institution's Environmental
Health and Safety department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. CAS 99277-71-1: 4-Bromo-2-nitrobenzoic acid | CymitQuimica [cymitquimica.com]
e 2. 4-Bromo-2-nitrobenzoic acid | 99277-71-1 | Benchchem [benchchem.com]
e 3. Synthesis routes of 4-Bromo-2-nitrobenzoic acid [benchchem.com]

e 4. 4-Bromo-2-nitrobenzoic acid | C7TH4BrNO4 | CID 3774467 - PubChem
[pubchem.ncbi.nim.nih.gov]

. 4-Bromo-2-nitrobenzoic acid (99277-71-1) for sale [vulcanchem.com]
. ehs.weill.cornell.edu [ehs.weill.cornell.edu]
. ehs.wisc.edu [ehs.wisc.edu]

. web.uri.edu [web.uri.edu]

°
(o] (0] ~ (o)) ()]

. hbinno.com [nbinno.com]
¢ 10. 4-Bromo-2-nitrobenzoic acid CAS#: 99277-71-1 [m.chemicalbook.com]

¢ To cite this document: BenchChem. [4-Bromo-2-nitrobenzoic Acid: A Technical Guide to Safe
Handling and Precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b134218#4-bromo-2-nitrobenzoic-acid-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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